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Compound of Interest

Compound Name: Pungiolide A

Cat. No.: B12385175 Get Quote

For researchers, scientists, and drug development professionals handling Pungiolide A, a

compound noted for its moderate cytotoxicity, adherence to stringent safety and disposal

protocols is paramount to ensure personal safety and environmental protection. This guide

provides a comprehensive overview of the necessary procedures.

Chemical and Safety Data
While a specific Safety Data Sheet (SDS) for Pungiolide A is not readily available, its

classification as a moderately cytotoxic agent necessitates handling it with the same

precautions as other hazardous compounds in this category. The following table summarizes

its known properties and inferred safety parameters.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b12385175?utm_src=pdf-interest
https://www.benchchem.com/product/b12385175?utm_src=pdf-body
https://www.benchchem.com/product/b12385175?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12385175?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference/Source

Chemical Name Pungiolide A -

CAS Number 130395-54-9 [1]

Molecular Formula C₃₀H₃₆O₇ [1]

Molecular Weight 508.6 g/mol -

Known Hazards
Exhibits moderate

cytotoxicities
[1]

Recommended Storage -20°C [1]

Personal Protective Equipment

(PPE)

Chemical-resistant gloves, lab

coat, safety goggles

Inferred from cytotoxic

handling guidelines

First Aid: Skin Contact
Immediately wash with soap

and water

Inferred from cytotoxic

handling guidelines

First Aid: Eye Contact
Rinse with copious amounts of

water

Inferred from cytotoxic

handling guidelines

First Aid: Ingestion
Seek immediate medical

attention

Inferred from cytotoxic

handling guidelines

First Aid: Inhalation Move to fresh air
Inferred from cytotoxic

handling guidelines

Experimental Protocols: Safe Handling and Disposal
The proper handling and disposal of Pungiolide A are critical to mitigate risks associated with

its cytotoxic nature. The following protocols are based on established guidelines for managing

hazardous chemical and cytotoxic waste.

Personal Protective Equipment (PPE): Always wear appropriate PPE when handling

Pungiolide A. This includes, but is not limited to:

Gloves: Chemical-resistant gloves (e.g., nitrile) are mandatory. Double-gloving is

recommended.
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Eye Protection: Safety goggles or a face shield must be worn.

Lab Coat: A dedicated lab coat, preferably disposable, should be used.

Respiratory Protection: If there is a risk of aerosolization, a properly fitted respirator is

necessary.

Handling Procedures:

Designated Area: All work with Pungiolide A should be conducted in a designated area,

such as a chemical fume hood or a biological safety cabinet, to minimize exposure.

Avoid Contamination: Prevent contact with skin and eyes. Avoid inhalation of any dust or

aerosols.

Weighing: When weighing the solid compound, do so in a ventilated enclosure.

Solution Preparation: Prepare solutions in a chemical fume hood.

Decontamination: All surfaces and equipment that come into contact with Pungiolide A must

be decontaminated. A common decontamination solution is a high-pH solution (e.g., sodium

hypochlorite), but compatibility with the surfaces and equipment must be verified.

Disposal Procedures: Pungiolide A waste is considered cytotoxic and must be segregated

from general laboratory waste.

Waste Segregation:

Solid Waste: Contaminated consumables such as gloves, pipette tips, and vials should be

placed in a clearly labeled, leak-proof, and puncture-resistant container designated for

cytotoxic waste. This container should be lined with a heavy-duty plastic bag.

Liquid Waste: Unused solutions of Pungiolide A and contaminated solvents should be

collected in a dedicated, sealed, and clearly labeled waste container. Do not mix with other

chemical waste streams unless compatibility has been confirmed.

Sharps: Needles, syringes, and other contaminated sharps must be disposed of in a

designated cytotoxic sharps container.
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Labeling: All waste containers must be clearly labeled with "Cytotoxic Waste" and the name

of the compound (Pungiolide A).

Storage: Store cytotoxic waste in a secure, designated area away from general traffic until it

is collected by a licensed hazardous waste disposal service.

Final Disposal: The ultimate disposal of Pungiolide A waste must be carried out by a

certified hazardous waste management company, typically via high-temperature incineration.

Do not dispose of Pungiolide A down the drain or in regular trash.

Logical Workflow for Pungiolide A Disposal
The following diagram illustrates the step-by-step process for the proper disposal of

Pungiolide A waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Central Washington University | Hazardous Waste Disposal Procedures [cwu.edu]

To cite this document: BenchChem. [Essential Safety and Disposal Procedures for
Pungiolide A]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12385175#pungiolide-a-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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